Cas no 865374-32-9 (Cyclohexanol, 1-[3-(dimethylamino)phenyl]-)

• Product Name: Cyclohexanol, 1-[3-(dimethylamino)phenyl]-
• CAS No: 865374-32-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 4257356
• PubChem ID: 60053222
• Update Time: 2025-10-30

Cyclohexanol, 1-[3-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-[3-(dimethylamino)phenyl]-
• MFCD23132067
• SCHEMBL5736003
• 865374-32-9
• 1-(3-(Dimethylamino)phenyl)cyclohexanol

• Inchi： 1S/C14H21NO/c1-15(2)13-8-6-7-12(11-13)14(16)9-4-3-5-10-14/h6-8,11,16H,3-5,9-10H2,1-2H3
• InChI Key： RSEZRZQXNLBQHK-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C=2)N(C)C)CCCCC1

Computed Properties

• Exact Mass: 219.162314293Da
• Monoisotopic Mass: 219.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on Cyclohexanol, 1-[3-(dimethylamino)phenyl]-

Recent Advances in the Study of Cyclohexanol, 1-[3-(dimethylamino)phenyl]- (CAS: 865374-32-9): A Comprehensive Research Brief

The compound Cyclohexanol, 1-[3-(dimethylamino)phenyl]- (CAS: 865374-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical applications. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the molecular structure and physicochemical properties of Cyclohexanol, 1-[3-(dimethylamino)phenyl]-, which features a cyclohexanol backbone substituted with a dimethylamino-phenyl group. This unique structure imparts distinct chemical reactivity and biological activity, making it a promising candidate for drug development. Computational and experimental analyses have demonstrated its stability under physiological conditions, as well as its ability to interact with various biological targets, including enzymes and receptors implicated in disease pathways.

One of the most notable findings in recent research is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that Cyclohexanol, 1-[3-(dimethylamino)phenyl]- may exhibit affinity for serotonin and dopamine receptors, which could have implications for the treatment of neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound demonstrated significant binding affinity for the 5-HT2A receptor, a target of interest for antipsychotic drugs.

In addition to its neurological applications, research has also explored the compound's potential in oncology. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that Cyclohexanol, 1-[3-(dimethylamino)phenyl]- exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's mechanism of action may involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

Despite these promising findings, challenges remain in the development of Cyclohexanol, 1-[3-(dimethylamino)phenyl]- as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require structural optimization to enhance its metabolic stability and tissue penetration. Furthermore, comprehensive toxicological assessments are needed to evaluate its safety profile before clinical trials can be initiated.

In conclusion, Cyclohexanol, 1-[3-(dimethylamino)phenyl]- (CAS: 865374-32-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and exploring its therapeutic potential in various disease contexts. The continued exploration of this compound may yield novel insights and contribute to the development of innovative therapeutics.